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Compound of Interest

Compound Name: 4-(1-Cycloocten-1-yl)morpholine

CAS No.: 17344-01-3

Cat. No.: B098612

Get Quote

For drug development professionals and researchers, the synthesis and handling of novel or

esoteric compounds is a daily reality. While comprehensive safety data is the gold standard, it

is not always available for every intermediate or research chemical. This is the case for 4-(1-
Cycloocten-1-yl)morpholine (CAS 87064-00-4). A thorough search of publicly available

databases and supplier safety data sheets (SDS) reveals a significant lack of specific

toxicological, ecological, and detailed physical hazard information for this exact compound.

This guide, therefore, adopts a scientifically grounded, analog-based approach to risk

assessment and safe handling. By examining the chemistry of the enamine functional group

and the known safety profiles of close structural analogs—namely 4-(1-Cyclohexen-1-

yl)morpholine (CAS 670-80-4) and the parent amine, morpholine (CAS 110-91-8)—we can

construct a robust framework for its safe utilization in a research and development setting. This

document is structured not as a simple data sheet, but as a technical guide to empower the

scientist with the rationale behind each safety recommendation, fostering a self-validating

system of laboratory practice.
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4-(1-Cycloocten-1-yl)morpholine belongs to the enamine class of compounds. Enamines are

nitrogen analogs of enols and are characterized by an amino group attached to a carbon-

carbon double bond.[1] This structure makes them versatile nucleophiles in organic synthesis.

[2][3] They are typically formed through the acid-catalyzed condensation of a secondary amine

(morpholine) with an enolizable ketone or aldehyde (cyclooctanone).[1][2][4]

Synthesis and Reactivity Context
The synthesis of this compound involves the reaction of cyclooctanone with morpholine,

typically with azeotropic removal of water.[5][6] Understanding this formation is key to

anticipating potential impurities, such as unreacted starting materials. The core reactivity of

enamines stems from the electron-donating nitrogen atom, which increases the nucleophilicity

of the α-carbon.[3] This makes them reactive towards electrophiles. Critically, enamines are

sensitive to hydrolysis in the presence of aqueous acid, which will revert them to their

constituent ketone and secondary amine.[2] This reactivity dictates the need to avoid contact

with acids during storage and handling.
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Caption: Workflow for responding to an accidental spill.

Toxicological and Ecological Information (Inferred)
No specific toxicological or ecotoxicological studies for 4-(1-Cycloocten-1-yl)morpholine were

found. The primary toxicological concerns, based on its analog, are irritation to the skin, eyes,

and respiratory system. [7]The parent compound, morpholine, is classified as causing severe

skin burns and eye damage and being harmful if swallowed. [8][9]While the enamine is a

different chemical entity, the potential for hydrolysis back to morpholine under certain
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conditions (e.g., in an acidic environment) warrants a high degree of caution. Due to the lack of

data, the compound should be treated as having unknown long-term effects, and exposure

should be minimized.

The environmental fate is unknown. It should not be allowed to enter drains or waterways. All

waste must be disposed of as hazardous chemical waste according to local, state, and federal

regulations. [7]

Conclusion
4-(1-Cycloocten-1-yl)morpholine (CAS 87064-00-4) is a compound for which direct,

comprehensive safety data is not readily available. However, by applying principles of chemical

analogy and a deep understanding of its functional group chemistry, a robust safety protocol

can be established. Researchers and drug development professionals must treat this

substance with the caution afforded to a new chemical entity, assuming it to be an irritant to the

skin, eyes, and respiratory system, and a combustible liquid. Adherence to the engineering

controls, personal protective equipment standards, and handling protocols outlined in this guide

provides a self-validating framework for its safe use, ensuring both scientific progress and

personal safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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